2-(4-Methoxybenzyloxycarbonyloxyimino)-2-phenylacetonitrile
Cat. No. B1598948
M. Wt: 310.30 g/mol
InChI Key: IPRBOQUKBZNCAG-KNTRCKAVSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04014915
Procedure details
A solution of dimethylaniline (6.0 ml.) in benzene (15 ml.) was added dropwise to a suspension of 2-hydroxyimino-2-phenylacetonitrile (7.3 g.) and phosgene (5.0 g.) in benzene (50 ml.) for 40 minutes under ice-cooling. The mixture was stirred for 2 hours at the same temperature and allowed to stand overnight. A solution of 4-methoxybenzyl alcohol (6.9 g.) and pyridine (4.0 ml.) in benzene (20 ml.) was added dropwise, for 30 minutes under ice-cooling to the mixture containing 2-chlorocarbonyloxyimino-2-phenylacetonitrile. The mixture was stirred for 7 hours at room temperature. The reaction mixture was then washed with water, 1N hydrochloric acid, water, a sodium bicarbonate aqueous solution and water, and dried over magnesium sulfate. The solution was concentrated and the residual crystals were triturated in n-hexane and collected by filtration. The crystals were recrystallized from a mixture of ethyl acetate and n-hexane to give 2-(4-methoxybenzyl)oxycarbonyloxyimino-2-phenylacetonitrile (3.1 g.). Mp 112° to 113° C. The mother liquor was concentrated to give the desired compound (2.4 g.). Total yield (5.5 g.).
Name
2-chlorocarbonyloxyimino-2-phenylacetonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-(4-methoxybenzyl)oxycarbonyloxyimino-2-phenylacetonitrile
Identifiers
|
REACTION_CXSMILES
|
CN(C)C1C=CC=CC=1.ON=C(C1C=CC=CC=1)C#N.C(Cl)(Cl)=O.[CH3:25][O:26][C:27]1[CH:34]=[CH:33][C:30]([CH2:31][OH:32])=[CH:29][CH:28]=1.Cl[C:36]([O:38][N:39]=[C:40]([C:43]1[CH:48]=[CH:47][CH:46]=[CH:45][CH:44]=1)[C:41]#[N:42])=[O:37]>C1C=CC=CC=1.N1C=CC=CC=1>[CH3:25][O:26][C:27]1[CH:34]=[CH:33][C:30]([CH2:31][O:32][C:36]([O:38][N:39]=[C:40]([C:43]2[CH:48]=[CH:47][CH:46]=[CH:45][CH:44]=2)[C:41]#[N:42])=[O:37])=[CH:29][CH:28]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C1=CC=CC=C1)C
|
|
Name
|
|
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Quantity
|
7.3 g
|
|
Type
|
reactant
|
|
Smiles
|
ON=C(C#N)C1=CC=CC=C1
|
|
Name
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|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Step Two
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Name
|
|
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Quantity
|
6.9 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC=C(CO)C=C1
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
N1=CC=CC=C1
|
Step Three
|
Name
|
2-chlorocarbonyloxyimino-2-phenylacetonitrile
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC(=O)ON=C(C#N)C1=CC=CC=C1
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for 2 hours at the same temperature
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling
|
WAIT
|
Type
|
WAIT
|
|
Details
|
to stand overnight
|
|
Duration
|
8 (± 8) h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling to the mixture
|
STIRRING
|
Type
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STIRRING
|
|
Details
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The mixture was stirred for 7 hours at room temperature
|
|
Duration
|
7 h
|
WASH
|
Type
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WASH
|
|
Details
|
The reaction mixture was then washed with water, 1N hydrochloric acid, water
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
a sodium bicarbonate aqueous solution and water, and dried over magnesium sulfate
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The solution was concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residual crystals were triturated in n-hexane
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crystals were recrystallized from a mixture of ethyl acetate and n-hexane
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
2-(4-methoxybenzyl)oxycarbonyloxyimino-2-phenylacetonitrile
|
|
Type
|
product
|
|
Smiles
|
COC1=CC=C(COC(=O)ON=C(C#N)C2=CC=CC=C2)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
